Cas no 17869-09-9 (1-Amino-4-hydroxy-2-(4-hydroxybutoxy)anthracene-9,10-dione)

• Product name: 1-Amino-4-hydroxy-2-(4-hydroxybutoxy)anthracene-9,10-dione
• CAS No: 17869-09-9
• MF: C₁₈H₁₇NO₅
• MW: 327.331285238266
• CID: 2782975
• PubChem ID: 14534995

1-Amino-4-hydroxy-2-(4-hydroxybutoxy)anthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID10561399
• 1-Amino-4-hydroxy-2-(4-hydroxybutoxy)anthracene-9,10-dione
• 17869-09-9

• Inchi： InChI=1S/C18H17NO5/c19-16-13(24-8-4-3-7-20)9-12(21)14-15(16)18(23)11-6-2-1-5-10(11)17(14)22/h1-2,5-6,9,20-21H,3-4,7-8,19H2
• InChI Key： MXDMAZZFLAVZMJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 327.11067264Da
• Monoisotopic Mass: 327.11067264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų